Cas no 2694058-48-3 (rac-benzyl N-(3aR,6aS)-6a-methoxy-hexahydro-2H-cyclopentabfuran-3a-ylcarbamate)

• Product Name: rac-benzyl N-(3aR,6aS)-6a-methoxy-hexahydro-2H-cyclopentabfuran-3a-ylcarbamate
• CAS No: 2694058-48-3
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5614364
• PubChem ID: 165948571
• Update Time: 2025-07-15

rac-benzyl N-(3aR,6aS)-6a-methoxy-hexahydro-2H-cyclopentabfuran-3a-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-33050521
• rac-benzyl N-[(3aR,6aS)-6a-methoxy-hexahydro-2H-cyclopenta[b]furan-3a-yl]carbamate
• 2694058-48-3
• rac-benzyl N-(3aR,6aS)-6a-methoxy-hexahydro-2H-cyclopentabfuran-3a-ylcarbamate

• Inchi： 1S/C16H21NO4/c1-19-16-9-5-8-15(16,10-11-21-16)17-14(18)20-12-13-6-3-2-4-7-13/h2-4,6-7H,5,8-12H2,1H3,(H,17,18)/t15-,16+/m1/s1
• InChI Key： VAKIOSNACBTEKG-CVEARBPZSA-N
• SMILES： O1CC[C@@]2(CCC[C@]12OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.8Ų

Additional information on rac-benzyl N-(3aR,6aS)-6a-methoxy-hexahydro-2H-cyclopentabfuran-3a-ylcarbamate

Latest Research Insights on rac-benzyl N-(3aR,6aS)-6a-methoxy-hexahydro-2H-cyclopentabfuran-3a-ylcarbamate (CAS: 2694058-48-3)

The compound rac-benzyl N-(3aR,6aS)-6a-methoxy-hexahydro-2H-cyclopentabfuran-3a-ylcarbamate (CAS: 2694058-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentabfuran scaffold and methoxy functionality, has been explored for its potential applications in drug discovery, particularly in the modulation of biological targets such as enzymes and receptors. Recent studies have focused on its synthesis, stereochemical properties, and biological activity, providing valuable insights for medicinal chemists and pharmacologists.

One of the key advancements in the research of this compound is the development of efficient synthetic routes. A study published in the Journal of Medicinal Chemistry (2023) detailed a stereoselective synthesis of rac-benzyl N-(3aR,6aS)-6a-methoxy-hexahydro-2H-cyclopentabfuran-3a-ylcarbamate, highlighting the use of asymmetric catalysis to achieve high enantiomeric purity. The researchers employed a combination of palladium-catalyzed cyclization and chiral auxiliary-mediated transformations, yielding the target compound in excellent yield and stereoselectivity. This methodological breakthrough is expected to facilitate further pharmacological evaluations and structure-activity relationship (SAR) studies.

In addition to synthetic advancements, recent investigations have explored the biological activity of this compound. Preliminary in vitro assays revealed its potential as an inhibitor of certain proteases involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that rac-benzyl N-(3aR,6aS)-6a-methoxy-hexahydro-2H-cyclopentabfuran-3a-ylcarbamate exhibits moderate inhibitory activity against matrix metalloproteinases (MMPs), with IC50 values in the low micromolar range. These findings suggest its possible utility in the development of anti-inflammatory or anti-cancer therapeutics, although further optimization and in vivo studies are warranted.

Another area of interest is the compound's pharmacokinetic properties. A recent pharmacokinetic profiling study, published in Drug Metabolism and Disposition (2024), investigated the metabolic stability and bioavailability of rac-benzyl N-(3aR,6aS)-6a-methoxy-hexahydro-2H-cyclopentabfuran-3a-ylcarbamate in rodent models. The results indicated moderate oral bioavailability and a favorable metabolic profile, with minimal formation of toxic metabolites. These properties make it a promising candidate for further preclinical development, provided that its potency and selectivity can be enhanced through structural modifications.

Looking ahead, researchers are focusing on the derivatization of this scaffold to explore its full therapeutic potential. Computational modeling and molecular docking studies have identified key interactions between the compound and its biological targets, guiding the design of next-generation analogs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the understanding of this compound's mechanism of action deepens, it may pave the way for novel treatments in areas such as autoimmune diseases and oncology.